Cas no 89840-77-7 (Benzenesulfonamide, N,N-bis(1-methylethyl)-3-nitro-)

Benzenesulfonamide, N,N-bis(1-methylethyl)-3-nitro- structure
89840-77-7 structure
Product Name:Benzenesulfonamide, N,N-bis(1-methylethyl)-3-nitro-
CAS No:89840-77-7
MF:C12H18N2O4S
MW:286.347321987152
CID:587506
PubChem ID:2886346
Update Time:2025-04-19

Benzenesulfonamide, N,N-bis(1-methylethyl)-3-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, N,N-bis(1-methylethyl)-3-nitro-
    • 3-nitro-N,N-di(propan-2-yl)benzenesulfonamide
    • SR-01000227943
    • 89840-77-7
    • DTXSID00387308
    • SR-01000227943-1
    • AKOS003040680
    • STK125825
    • MDL: MFCD01985505
    • Inchi: 1S/C12H18N2O4S/c1-9(2)13(10(3)4)19(17,18)12-7-5-6-11(8-12)14(15)16/h5-10H,1-4H3
    • InChI Key: XAZHGHKHQUDNRF-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=C(C=1)[N+](=O)[O-])(N(C(C)C)C(C)C)(=O)=O

Computed Properties

  • Exact Mass: 286.09872823g/mol
  • Monoisotopic Mass: 286.09872823g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 400
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 91.6Ų
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